5-{[1-(3,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C17H13Cl2N3O2S
• Molecular Weight: 394.3 g/mol
• IUPAC Name: 5-[[1-(3,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C17H13Cl2N3O2S/c1-8-3-10(4-14-15(23)20-17(25)21-16(14)24)9(2)22(8)13-6-11(18)5-12(19)7-13/h3-7H,1-2H3,(H2,20,21,23,24,25)
• InChI Key: LHDACZHMZNNCMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=CC(=C2)Cl)Cl)C)C=C3C(=O)NC(=S)NC3=O

Description

5-{[1-(3,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a complex organic compound characterized by its unique structure, which includes a pyrrol ring substituted with dichlorophenyl and dimethyl groups, and a thioxodihydropyrimidine dione moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[1-(3,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione typically involves multi-step organic reactions. The starting materials often include 3,5-dichlorophenyl derivatives and pyrrol intermediates. The key steps in the synthesis may involve:

Formation of the Pyrrol Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Substitution Reactions: Introduction of the dichlorophenyl and dimethyl groups onto the pyrrol ring.

Formation of the Thioxodihydropyrimidine Dione Moiety: This involves the reaction of the pyrrol intermediate with thiourea and other reagents under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving:

Batch or Continuous Flow Reactors: To ensure consistent reaction conditions and scalability.

Purification Techniques: Such as crystallization, distillation, and chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

5-{[1-(3,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens, acids, or bases can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

5-{[1-(3,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-{[1-(3,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione involves its interaction with specific molecular targets and pathways. The compound may:

Bind to Enzymes or Receptors: Affecting their activity and leading to biological effects.

Interfere with Cellular Processes: Such as DNA replication or protein synthesis, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

1,3,5-Triallyl-1,3,5-Triazine-2,4,6(1H,3H,5H)-Trione: Known for its use in polymer synthesis and as a cross-linking agent.

1,3,5-Tris(2-propenyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione: Another compound with similar structural features and applications.

Uniqueness

5-{[1-(3,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is unique due to its specific substitution pattern and the presence of both pyrrol and thioxodihydropyrimidine dione moieties. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for various research applications.